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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-methoxyethyl
dodecanoate, a lipophilic ester with potential applications in drug delivery and formulation
development. This document details the primary synthetic routes, experimental protocols, and
expected analytical data for this compound.

Introduction

2-Methoxyethyl dodecanoate, also known as 2-methoxyethyl laurate, is an ester formed from
the condensation of dodecanoic acid (lauric acid) and 2-methoxyethanol. Its amphiphilic nature,
derived from the long hydrocarbon chain of dodecanoic acid and the ether linkage in the
alcohol moiety, makes it a subject of interest for applications requiring solubility in both organic
and aqueous environments, such as in the formulation of microemulsions or as a penetration
enhancer in topical drug delivery systems.

Synthetic Methodologies

The synthesis of 2-methoxyethyl dodecanoate can be primarily achieved through two well-
established chemical reactions: Fischer-Speier esterification and transesterification.

Fischer-Speier Esterification

The most direct and common method for the synthesis of 2-methoxyethyl dodecanoate is the
Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of
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dodecanoic acid with 2-methoxyethanol. The reaction is an equilibrium process, and to drive it
towards the formation of the ester, an excess of the alcohol is typically used, and the water
formed as a byproduct is removed.[1][2][3]

Reaction Scheme:
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Figure 1: Fischer-Speier esterification of dodecanoic acid with 2-methoxyethanol.

Commonly used acid catalysts include sulfuric acid (H2SOa4) and p-toluenesulfonic acid (TsOH).

[1][2]

Transesterification

Transesterification is an alternative method where an existing ester, such as methyl
dodecanoate or ethyl dodecanoate, reacts with 2-methoxyethanol in the presence of an acid or
base catalyst. This process involves the exchange of the alcohol moiety of the starting ester
with 2-methoxyethanol. This method can be advantageous if the starting ester is more readily
available or if the reaction conditions are milder.

Reaction Scheme:
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Figure 2: Transesterification of methyl dodecanoate with 2-methoxyethanol.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of 2-methoxyethyl
dodecanoate via Fischer-Speier esterification, adapted from a standard procedure for the
synthesis of ethyl laurate.[4]

Materials:

Dodecanoic acid (Lauric acid)

e 2-Methoxyethanol

o Concentrated Sulfuric Acid (H2S0Oa4)

o Diethyl ether

o Saturated sodium bicarbonate solution
» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a 250 mL round-bottom flask, add dodecanoic acid (e.g., 20.0 g, 0.1 mol) and 2-
methoxyethanol (e.g., 38.0 g, 0.5 mol, 5 equivalents).

While stirring, slowly add concentrated sulfuric acid (1 mL) to the mixture.

Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle for
2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and add 100 mL of diethyl ether.

Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium
bicarbonate solution, and 50 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the
diethyl ether and excess 2-methoxyethanol.
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e The crude product can be further purified by vacuum distillation to obtain pure 2-

methoxyethyl dodecanoate.

Workflow Diagram:
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Figure 3: Experimental workflow for the synthesis of 2-methoxyethyl dodecanoate.

Data Presentation

The following tables summarize the key physicochemical properties and expected analytical
data for 2-methoxyethyl dodecanoate.

Table 1: Physicochemical Properties of 2-Methoxyethyl Dodecanoate

Property Value Source

IUPAC Name 2-methoxyethyl dodecanoate --INVALID-LINK--[5]
Synonyms 2-Methoxyethyl laurate --INVALID-LINK--[5]
CAS Number 6309-52-0 --INVALID-LINK--[5]
Molecular Formula C15H3003 --INVALID-LINK--[5]
Molecular Weight 258.40 g/mol --INVALID-LINK--[5]
Boiling Point 333.1 °C (estimated) --INVALID-LINK--[6]
Appearance Colorless to pale yellow liquid N/A

(expected)

Table 2: Expected Spectroscopic Data for 2-Methoxyethyl Dodecanoate
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Technique

Expected Chemical Shifts | Peaks

1H NMR (CDCls)

8 4.25-4.20 (t, 2H, -COOCHz-), 3.60-3.55 (t, 2H,
-CH20CHs), 3.38 (s, 3H, -OCHs), 2.30 (t, 2H, -
CH2C00-), 1.65-1.55 (m, 2H, -CH2CH2C00-),
1.35-1.20 (m, 16H, -(CHz)e-), 0.88 (t, 3H, -CHs)

13C NMR (CDCls)

8 174.0 (C=0), 70.5 (-CH20CHs), 63.5 (-
COOCHS2-), 59.0 (-OCHs), 34.5 (-CH2COO0-),
32.0, 29.7, 29.6, 29.5, 29.4, 29.2, 29.1, 25.0,
22.8 (-CHz- chain), 14.1 (-CHs)

IR (Infrared)

~2920 cm~1 (C-H stretch, alkyl), ~2850 cm~1 (C-
H stretch, alkyl), ~1740 cm~1 (C=0 stretch,
ester), ~1170 cm~1 (C-O stretch, ester), ~1120
cm~1 (C-O-C stretch, ether)

Note: The NMR and IR data are predicted based on the analysis of similar compounds and

functional groups.[7][8][9][10]

Table 3: Typical Reaction Parameters and Expected Outcomes
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Parameter Value

Notes

1:5 (Dodecanoic Acid : 2-
Methoxyethanol)

Reactant Molar Ratio

Excess alcohol drives the
equilibrium towards the
product.[4][11]

Catalyst Loading ~1% (w/w) of total reactants

A catalytic amount of strong

acid is sufficient.[11]

] Reflux temperature of the
Reaction Temperature

Typically around 120-140 °C.

mixture
Reaction Time 2-4 hours Monitor by TLC for completion.
] Based on similar Fischer
Expected Yield >85% L _
esterification reactions.
) o Vacuum distillation is effective
Purity (after distillation) >98%

for purification.

Safety Considerations

Dodecanoic acid: May cause skin and eye irritation.

protective equipment in a well-ventilated fume hood.

2-Methoxyethanol: A reproductive toxin and should be handled with appropriate personal

Concentrated Sulfuric Acid: Highly corrosive. Handle with extreme care.

Diethyl ether: Highly flammable. Work in an area free of ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before starting any

experimental work.

Conclusion

The synthesis of 2-methoxyethyl dodecanoate is a straightforward process that can be readily

achieved in a laboratory setting using standard organic chemistry techniques. The Fischer-

Speier esterification provides a reliable and high-yielding route to this compound. The

information and protocols provided in this guide should serve as a valuable resource for
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researchers and professionals in the fields of chemistry and drug development who are
interested in the synthesis and application of this and similar lipophilic esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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